Cas no 2763909-51-7 (3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763909-51-7
• MF: C₁₄H₁₆N₂O₆
• MW: 308.286643981934
• CID: 6368008
• PubChem ID: 165984148
• Update Time: 2025-08-05

3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343376
• 2763909-51-7
• 3-(4-methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H16N2O6/c1-3-6-22-14(19)15-11(8-13(17)18)10-5-4-9(2)12(7-10)16(20)21/h3-5,7,11H,1,6,8H2,2H3,(H,15,19)(H,17,18)
• InChI Key： ZGGMEQDXFDMIBI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(CC(=O)O)C1C=CC(C)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.10083623g/mol
• Monoisotopic Mass: 308.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų

Additional information on 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Compound CAS No. 2763909-51-7: 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid

The compound with CAS No. 2763909-51-7, known as 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Overview: The molecule consists of a propanoic acid backbone, which is substituted at the third carbon by two distinct groups: a 4-methyl-3-nitrophenyl group and a (prop-2-en-1-yloxy)carbonylamino group. The presence of these substituents imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and biological interactions.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, condensations, and oxidations. Researchers have employed techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the molecular structure and purity of the compound.

Biological Activity: Studies have demonstrated that CAS No. 2763909-51-7 exhibits potent antimicrobial activity, particularly against gram-positive bacteria and certain fungal strains. This property is attributed to its ability to disrupt bacterial cell membranes and inhibit enzyme activities critical for microbial survival.

Pharmaceutical Applications: The compound has shown promise in drug development, particularly in the design of novel antibiotics and antifungal agents. Its ability to target specific pathogens without significant toxicity to human cells makes it a valuable candidate for therapeutic interventions.

Environmental Impact: Assessments of the compound's environmental fate indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is favorable for minimizing ecological risks associated with its use in agricultural or industrial settings.

Safety Considerations: While the compound demonstrates beneficial properties, proper handling and storage are essential to ensure safety in laboratory settings. Researchers are advised to follow standard protocols for working with organic compounds, including the use of personal protective equipment (PPE) and adequate ventilation.

In conclusion, CAS No. 2763909-51-7, or 3-(4-Methyl-3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Continued research into its properties will undoubtedly unlock further potential uses, contributing to advancements in medicine, agriculture, and environmental science.